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Compound of Interest

Compound Name:
3-(Chloromethyl)-4-

methoxybenzaldehyde

Cat. No.: B122957 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

disposal of 3-(Chloromethyl)-4-methoxybenzaldehyde (CAS Number: 52577-09-0).

Safety and Hazard Information
3-(Chloromethyl)-4-methoxybenzaldehyde is a solid substance that requires careful

handling. According to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it is associated with the following hazards:

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

Precautionary statements advise avoiding breathing dust/fume/gas/mist/vapors/spray and

wearing protective gloves, clothing, and eye/face protection.[1] In case of skin contact, washing

with plenty of soap and water is recommended.[1] If the substance enters the eyes, rinse

cautiously with water for several minutes, removing contact lenses if present and easy to do so.

[1]
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Property Value Source

Molecular Formula C₉H₉ClO₂ Sigma-Aldrich

Molecular Weight 184.62 g/mol

Appearance Solid

CAS Number 52577-09-0

Hazard Statements H317, H319

Storage Class 11 (Combustible Solids)

Experimental Protocol: Disposal Procedure
The disposal of 3-(Chloromethyl)-4-methoxybenzaldehyde must be conducted in

accordance with local, regional, and national hazardous waste regulations.[2] The following is a

step-by-step guide for its proper disposal:

Container Management:

Do not mix 3-(Chloromethyl)-4-methoxybenzaldehyde with other waste.[3]

Keep the chemical in its original, tightly closed container.[3][4]

Handle uncleaned containers as you would the product itself.[3]

Collection of Waste:

For spills, collect the dry material and place it in a suitable, labeled container for disposal.

[3] Avoid generating dust.[3]

Collect all waste in closed and suitable containers specifically designated for chemical

waste.[1]

Waste Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[3][4]
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It is imperative to avoid releasing the chemical into the environment.[3] Do not let the

product enter drains.[3]

Decontamination:

Thoroughly clean any contaminated areas.[1]

Contaminated clothing should be removed and washed before reuse.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
(Chloromethyl)-4-methoxybenzaldehyde.
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Disposal Workflow for 3-(Chloromethyl)-4-methoxybenzaldehyde

Start: Have 3-(Chloromethyl)-4-
methoxybenzaldehyde for Disposal

Is the chemical in its
original, labeled container?

Carefully transfer to a
suitable, labeled waste container

No

Seal the container tightly

Yes

Is there a spill?

Follow spill cleanup procedure:
- Wear appropriate PPE

- Collect material without creating dust
- Place in a labeled waste container

Yes

Store waste container in a
designated hazardous waste area

No

Arrange for disposal by a
licensed hazardous waste contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3-(Chloromethyl)-4-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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